5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H21ClN2O2S/c1-11-3-4-13(15)9-14(11)20(18,19)16-10-12-5-7-17(2)8-6-12/h3-4,9,12,16H,5-8,10H2,1-2H3
• InChI Key: VQRWFLYGWRMDEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2CCN(CC2)C
• Molecular Formula: C14H21ClN2O2S
• Molecular Weight: 316.8 g/mol

Description

5-Chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide (CMPB) is a synthetic organic compound belonging to the class of sulfonamides. It has a wide range of applications in pharmaceuticals, biochemistry, and other related fields. CMPB has been used in many scientific studies due to its unique properties and potential applications.

Scientific Research Applications

5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has been used in various scientific studies due to its unique properties and potential applications. It has been used as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), an enzyme involved in the regulation of insulin signaling. 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has also been used as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleic acids. Additionally, 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has been used in studies related to cancer, inflammation, and immunity.

Mechanism of Action

5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide works by inhibiting the activity of enzymes involved in various biological processes. For example, it acts as an inhibitor of protein tyrosine phosphatase 1B (PTP1B) by binding to its active site. This prevents the enzyme from phosphorylating tyrosine residues in proteins, thereby blocking its activity. 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide also acts as an inhibitor of dihydrofolate reductase (DHFR) by binding to its active site, preventing the enzyme from catalyzing the reduction of dihydrofolate to tetrahydrofolate.
Biochemical and Physiological Effects
5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has been shown to have a wide range of biochemical and physiological effects. Inhibition of PTP1B by 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has been shown to increase insulin sensitivity, which can lead to improved glucose metabolism and reduced risk of diabetes. Inhibition of DHFR by 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has been shown to reduce the synthesis of nucleic acids, which can lead to decreased cell proliferation and increased apoptosis. Additionally, 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide is a potent inhibitor of PTP1B and DHFR, which makes it a useful tool for studying these enzymes. However, 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide also has some limitations. It is expensive to synthesize and is not widely available. Additionally, it has a short half-life and is rapidly metabolized in vivo, which can limit its utility in animal studies.

Future Directions

The potential applications of 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide are vast, and there are many potential future directions for research. One potential direction is to further study the biochemical and physiological effects of 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide. Additionally, further research could be done to develop more efficient and cost-effective synthesis methods. Another potential direction is to study the effects of 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide on other enzymes and biological processes. Finally, further research could be done to develop 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide-based drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide is a multi-step process. It begins with the reaction of 4-chlorobenzene-1-sulfonyl chloride with 1-methylpiperidine. This reaction forms the intermediate N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide. The intermediate is then reacted with chloroacetic acid to form the final product 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide. This method is a reliable and efficient way to synthesize 5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide.